Cas no 31950-96-6 (2-Butanone, 3-[(4-nitrophenyl)thio]-)

• Product Name: 2-Butanone, 3-[(4-nitrophenyl)thio]-
• CAS No: 31950-96-6
• MF: C₁₀H₁₁NO₃S
• MW: 225.264241456985
• CID: 5175470
• Update Time: 2025-05-28

2-Butanone, 3-[(4-nitrophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3-[(4-nitrophenyl)thio]-
• 3-((4-Nitrophenyl)thio)butan-2-one

• Inchi： 1S/C10H11NO3S/c1-7(12)8(2)15-10-5-3-9(4-6-10)11(13)14/h3-6,8H,1-2H3
• InChI Key： UXZHGWRCMYTVEF-UHFFFAOYSA-N
• SMILES： CC(=O)C(SC1=CC=C([N+]([O-])=O)C=C1)C

Additional information on 2-Butanone, 3-[(4-nitrophenyl)thio]-

Comprehensive Overview of 2-Butanone, 3-[(4-nitrophenyl)thio]- (CAS No. 31950-96-6)

2-Butanone, 3-[(4-nitrophenyl)thio]-, with the CAS number 31950-96-6, is a specialized organic compound that has garnered significant attention in industrial and research applications. This compound, often referred to by its systematic name, belongs to the family of sulfur-containing ketones. Its unique molecular structure, featuring a nitrophenylthio group, makes it a valuable intermediate in synthetic chemistry. Researchers and manufacturers are increasingly exploring its potential due to its reactivity and versatility in forming complex molecular architectures.

The compound’s chemical properties are of particular interest. With a molecular formula that includes both a ketone and a thioether linkage, 2-Butanone, 3-[(4-nitrophenyl)thio]- exhibits distinct electronic and steric effects. These characteristics are critical in applications such as polymer synthesis, agrochemical development, and pharmaceutical research. The presence of the nitrophenyl moiety further enhances its utility in photoactive materials, a topic gaining traction in sustainable technology discussions.

In recent years, the demand for high-performance intermediates like 2-Butanone, 3-[(4-nitrophenyl)thio]- has surged, driven by advancements in material science and green chemistry. Users frequently search for terms such as "sulfur-containing ketones applications" or "nitrophenyl derivatives in synthesis", reflecting the compound’s relevance. Its role in facilitating C-S bond formation—a key step in many catalytic processes—has also made it a subject of academic and industrial studies.

From a safety and handling perspective, 2-Butanone, 3-[(4-nitrophenyl)thio]- requires standard laboratory precautions. While not classified under restrictive regulations, its handling should align with best practices for organic compounds. This aligns with the growing user interest in "safe handling of reactive intermediates" and "sustainable chemical storage", topics frequently queried in search engines.

The compound’s spectroscopic data, including NMR and IR profiles, are well-documented, aiding in its identification and quality control. Analytical chemists often highlight its distinct peaks, which are useful for benchmarking in synthetic workflows. Searches for "spectral analysis of nitrophenylthio compounds" or "characterization of sulfur-ketone hybrids" underscore the technical curiosity surrounding this molecule.

Looking ahead, 2-Butanone, 3-[(4-nitrophenyl)thio]- is poised to play a pivotal role in emerging fields like molecular electronics and catalysis. Its compatibility with modern synthetic techniques, such as flow chemistry and microwave-assisted reactions, further broadens its appeal. As industries prioritize efficiency and scalability, this compound’s adaptability positions it as a key player in next-generation chemical solutions.